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Compound Name: Ruthenium-103

Cat. No.: B1205195 Get Quote

Technical Support Center: Ruthenium-103
Microspheres
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Ruthenium-103 (Ru-103) microspheres. The information is designed to promote safe handling

practices and prevent airborne contamination during experiments.

Troubleshooting Guide
This guide addresses specific issues that may arise during the handling and use of Ru-103

microspheres.
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Problem Potential Cause Solution

Suspected Airborne

Contamination

Handling microspheres in a dry

state. Rapid boiling of

microsphere solution. Aerosol

generation from pipetting or

syringing. Improperly

functioning ventilated

enclosure.

1. Immediately stop work and

secure the area. 2. Notify your

institution's Radiation Safety

Officer (RSO). 3. Evacuate the

immediate area if a significant

spill has occurred. 4. Do not

attempt to clean up a major

spill without RSO guidance. 5.

For minor spills, follow the

decontamination protocol

outlined below.[1]

Inconsistent Experimental

Results

Inhomogeneous microsphere

suspension.

1. Ensure a homogenous

suspension by physically

shaking or vortexing the

microsphere solution before

each use.[1] 2. For more

viscous solutions, consider

using a warm water bath to aid

in suspension.[1]

Difficulty Pipetting Microsphere

Solution

Microsphere aggregation.

Viscosity of the solution.

1. Use wide-bore pipette tips to

prevent clogging. 2. As

mentioned, a warm water bath

can help reduce the viscosity

of the solution, making it easier

to handle.[1]

Contamination Detected on

Surfaces

Improper handling techniques.

Spills or splashes during

transfer.

1. Decontaminate the affected

area immediately using

appropriate cleaning agents. 2.

Review and reinforce proper

handling procedures with all

laboratory personnel.[2] 3.

Always work over absorbent,

disposable bench paper.
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High Background on Radiation

Detector

Widespread low-level

contamination. Improper

storage of radioactive waste.

1. Conduct a thorough survey

and decontamination of the

entire work area, including

floors and equipment.[1] 2.

Ensure radioactive waste is

properly segregated, shielded,

and stored in designated

areas.

Frequently Asked Questions (FAQs)
General Handling and Safety
Q1: What are the primary risks of airborne contamination with Ru-103 microspheres?

A1: The primary risks for generating airborne contamination include:

Handling dry microspheres: When dry, microspheres behave like a fine powder and can be

easily dispersed into the air.[1][3]

Aerosol generation: Expelling Ru-103 solutions from syringe needles or pipette tips can

create airborne aerosols.[1][3]

Rapid boiling: Boiling a solution containing Ru-103 microspheres can cause the release of

radioactive aerosols.[1][3]

Q2: What are the essential personal protective equipment (PPE) requirements for handling Ru-

103 microspheres?

A2: At a minimum, a lab coat and disposable gloves must be worn at all times when handling

Ru-103.[2][3][4] Depending on the activity and the specific procedure, safety glasses and

additional protective clothing may be required as determined by your institution's Radiation

Safety Officer.

Q3: What type of shielding is required for Ru-103?
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A3: Ru-103 emits both beta and gamma radiation. High-density materials like lead are

necessary to effectively shield the gamma rays. Plexiglass or other low-density materials are

not sufficient for shielding Ru-103 gamma emissions.[1][3]

Engineering Controls
Q4: What type of ventilation is required for working with Ru-103 microspheres?

A4: All procedures that have the potential to generate airborne contamination must be

performed in a ventilated enclosure such as a fume hood or a glove box.[1][3] It is critical not to

use a biosafety or laminar flow hood that recirculates exhaust air back into the laboratory.[1][3]

Q5: How effective are fume hoods at containing airborne microspheres?

A5: Properly used standard fume hoods are highly effective at preventing the release of

airborne particles into the laboratory environment. However, their performance can be

influenced by factors such as sash height and room air currents.[5][6]

Emergency Procedures
Q6: What is the correct procedure for a minor spill of Ru-103 microsphere solution?

A6: For a minor spill:

Notify: Inform personnel in the immediate area.

Contain: Cover the spill with absorbent paper.

Decontaminate: Clean the area from the outside in, using an appropriate decontamination

solution.

Survey: Use a G-M survey meter to check for any remaining contamination.

Dispose: All cleanup materials must be disposed of as radioactive waste.

Report: Report the incident to your Radiation Safety Officer.[2]

Q7: What should I do if I suspect I have been contaminated?
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A7: If you suspect personal contamination:

Remove any contaminated clothing.

Wash the affected skin area with mild soap and lukewarm water, being careful not to abrade

the skin.

Use a survey meter to check for remaining contamination.

If contamination persists, repeat the washing process.

Seek immediate assistance from your Radiation Safety Officer.[2]

Data Presentation
Shielding and Exposure Rate Data for Ruthenium-103
The following table summarizes key radiological data for Ru-103.

Parameter Value Reference

Physical Half-Life 39.35 days [3]

Primary Gamma Energy 497.1 keV (88.9% abundance) [3]

Maximum Beta Energy 226.0 keV [3]

Half-Value Layer (Lead) 5.0 mm (0.2 in) [3]

Tenth-Value Layer (Lead) 16.5 mm (0.65 in) [3]

The table below provides unshielded exposure rates from a 1.0 mCi isotropic point source of

Ru-103.

Distance Exposure Rate (mrem/h) Reference

1.0 cm 3320.00 [3]

10.0 cm 33.20 [3]

100.0 cm 0.33 [3]
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Effectiveness of Engineering Controls
The following data, based on studies of nanoparticle handling in fume hoods, provides an

estimate of the protection offered by these essential engineering controls.

Engineering Control
Average In-Use

Protection Efficacy

Observed Range of

Efficacy
Reference

Standard Laboratory

Fume Hood
98.3% 78% - 99% [5]

Note: Efficacy can be impacted by factors such as sash height, face velocity, and external air

currents.[6]

Experimental Protocols
Protocol: Handling of Ru-103 Microspheres in Animal
Studies
This protocol outlines the general steps for the safe administration of Ru-103 microspheres to

research animals. All procedures must be approved by the Institutional Animal Care and Use

Committee (IACUC) and the Radiation Safety Committee.[7][8]

Preparation:

Designate a specific work area for the procedure. Cover the work surface with absorbent,

plastic-backed paper.[9]

Assemble all necessary materials: Ru-103 microsphere vial, sterile saline or other vehicle,

shielded syringe, absorbent pads, and waste containers.

Perform a "dry run" of the procedure without radioactive material to identify potential

issues.[10]

Ensure the Ru-103 microsphere solution is completely homogenous by vortexing or

shaking immediately before drawing the dose.[1]

Dose Administration:
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All administration of radioactive materials to animals should be performed in a tray lined

with absorbent padding.[7]

If there is a risk of generating volatile or dispersible radioactive material, the procedure

must be conducted in a certified fume hood.[7]

Carefully draw the prescribed activity into a shielded syringe.

Administer the dose to the animal according to the approved IACUC protocol.

Post-Administration and Animal Housing:

After administration, monitor the animal for any signs of distress.

Survey the injection site and the work area for any contamination. Decontaminate as

necessary.

Cages housing animals administered with Ru-103 must be clearly labeled with "Caution:

Radioactive Materials" tape or signage, including the radionuclide, activity per animal, date

of administration, and the authorized user's name.[7]

Waste Disposal:

All solid waste, including syringes, vials, absorbent paper, and contaminated PPE, must

be placed in designated radioactive waste containers.

Animal carcasses and tissues containing radioactive material should be placed in a

labeled plastic bag and stored in a designated freezer for radioactive waste. Do not

include other materials like pads or needles in the bag.[7]

Animal excreta may be disposed of through the sanitary sewer system, in accordance with

institutional limits.[7]

Decontamination:

All non-disposable equipment and surfaces must be decontaminated after use.
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Cages must be surveyed and confirmed to be free of contamination before being returned

to the animal care facility for washing.[11]

Visualizations
Experimental Workflow: Safe Handling of Ru-103
Microspheres
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Caption: Workflow for safe handling of Ru-103 microspheres in animal studies.
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Signaling Pathway: Mechanism of Action of Ruthenium-
Based Anticancer Agents
This diagram illustrates the multimodal mechanism of action for BOLD-100, a ruthenium-based

therapeutic for which Ru-103 is used as a radiolabel for diagnostic and research purposes.[3]

[12]
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Caption: Dual mechanism of action of BOLD-100 leading to cancer cell apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.bold-therapeutics.com/technology
https://www.mdpi.com/2072-6694/15/1/28
https://www.benchchem.com/product/b1205195?utm_src=pdf-body-img
https://www.benchchem.com/product/b1205195?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. ehs.umich.edu [ehs.umich.edu]

2. Radionuclide Lab Rules | Environmental Health and Safety | University of Illinois Chicago
[ehso.uic.edu]

3. Bold Therapeutics | Technology [bold-therapeutics.com]

4. ehs.princeton.edu [ehs.princeton.edu]

5. Particle release and control of worker exposure during laboratory-scale synthesis,
handling and simulated spills of manufactured nanomaterials in fume hoods - PMC
[pmc.ncbi.nlm.nih.gov]

6. EVALUATION OF LEAKAGE FROM FUME HOODS USING TRACER GAS, TRACER
NANOPARTICLES AND NANOPOWDER HANDLING TEST METHODOLOGIES - PMC
[pmc.ncbi.nlm.nih.gov]

7. Use of Radioactive Materials in Animals | Radiation Safety | University of Pittsburgh
[radsafe.pitt.edu]

8. animal.research.wvu.edu [animal.research.wvu.edu]

9. 6. Procedures for Work with Radioactive Materials | Office of Environment, Health &
Safety [ehs.berkeley.edu]

10. va.gov [va.gov]

11. ehs.umich.edu [ehs.umich.edu]

12. Utilization of Cancer Cell Line Screening to Elucidate the Anticancer Activity and
Biological Pathways Related to the Ruthenium-Based Therapeutic BOLD-100 [mdpi.com]

To cite this document: BenchChem. [Preventing airborne contamination with Ruthenium-103
microspheres]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205195#preventing-airborne-contamination-with-
ruthenium-103-microspheres]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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